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molecular formula C11H17NO2S B8657773 Ethyl 2-(pentan-3-yl)thiazole-4-carboxylate

Ethyl 2-(pentan-3-yl)thiazole-4-carboxylate

Cat. No. B8657773
M. Wt: 227.33 g/mol
InChI Key: AHXNAEOGRMAIES-UHFFFAOYSA-N
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Patent
US08629271B2

Procedure details

Lithium hydroxide monohydrate (2.07 g) was added to a solution of ethyl 2-(pentan-3-yl)thiazole-4-carboxylate (example 71, step c) (2.8 g) in a mixture of THF (80 mL) and water (20 mL). The resulting mixture was stirred overnight. The reaction was acidified with concentrated hydrochloric acid (6 mL) and the volatiles evaporated. The resulting aqueous mixture was saturated with sodium chloride and extracted with ethyl acetate (3×100 mL). The combined organic solutions were dried over sodium sulphate, filtered and evaporated to give the subtitled compound as a white solid. Yield 2.3 g
Name
Lithium hydroxide monohydrate
Quantity
2.07 g
Type
reactant
Reaction Step One
Name
ethyl 2-(pentan-3-yl)thiazole-4-carboxylate
Quantity
2.8 g
Type
reactant
Reaction Step One
Name
THF
Quantity
80 mL
Type
solvent
Reaction Step One
Name
water
Quantity
20 mL
Type
solvent
Reaction Step One
Name
hydrochloric acid
Quantity
6 mL
Type
reactant
Reaction Step Two
Name
subtitled compound

Identifiers

REACTION_CXSMILES
O.[OH-].[Li+].[CH3:4][CH2:5][CH:6]([C:9]1[S:10][CH:11]=[C:12]([C:14]([O:16]CC)=[O:15])[N:13]=1)[CH2:7][CH3:8].Cl>C1COCC1.O>[CH3:4][CH2:5][CH:6]([C:9]1[S:10][CH:11]=[C:12]([C:14]([OH:16])=[O:15])[N:13]=1)[CH2:7][CH3:8] |f:0.1.2|

Inputs

Step One
Name
Lithium hydroxide monohydrate
Quantity
2.07 g
Type
reactant
Smiles
O.[OH-].[Li+]
Name
ethyl 2-(pentan-3-yl)thiazole-4-carboxylate
Quantity
2.8 g
Type
reactant
Smiles
CCC(CC)C=1SC=C(N1)C(=O)OCC
Name
THF
Quantity
80 mL
Type
solvent
Smiles
C1CCOC1
Name
water
Quantity
20 mL
Type
solvent
Smiles
O
Step Two
Name
hydrochloric acid
Quantity
6 mL
Type
reactant
Smiles
Cl

Conditions

Stirring
Type
CUSTOM
Details
The resulting mixture was stirred overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the volatiles evaporated
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate (3×100 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic solutions were dried over sodium sulphate
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
subtitled compound
Type
product
Smiles
CCC(CC)C=1SC=C(N1)C(=O)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.